Cas no 473836-97-4 (tert-Butyl (4Z)-4-(2-ethoxy-2-oxoethylidene)azepane-1-carboxylate)

• Product Name: tert-Butyl (4Z)-4-(2-ethoxy-2-oxoethylidene)azepane-1-carboxylate
• CAS No: 473836-97-4
• MF: C₁₅H₂₅NO₄
• MW: 283.36
• MDL: MFCD25459271
• CID: 2093455
• PubChem ID: 69422472
• Update Time: 2025-11-02

tert-Butyl (4Z)-4-(2-ethoxy-2-oxoethylidene)azepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (E)-tert-Butyl 4-(2-ethoxy-2-oxoethylidene)azepane-1-carboxylate
• Tert-butyl 4-(2-ethoxy-2-oxoethylidene)azepane-1-carboxylate
• AMOT0451
• AM86046
• TZ000832
• AK167561
• CID 91800318
• Tert-butyl 4-(2-ethoxy-2-oxoethylidene)azepane-1-carboxylate(WXC03253)
• tert-Butyl (4Z)-4-(2-ethoxy-2-oxoethylidene)azepane-1-carboxylate
• 1H-Azepine-1-carboxylic acid, 4-(2-ethoxy-2-oxoethylidene)hexahydro-, 1,1-dimethylethyl ester
• 473836-97-4
• YTA83697
• DB-200433
• tert-Butyl (E)-4-(2-ethoxy-2-oxoethylidene)azepane-1-carboxylate
• (E)-tert-butyl 4-((ethoxycarbonyl)methylene)azepane-1-carboxylate
• TERT-BUTYL (4E)-4-(2-ETHOXY-2-OXOETHYLIDENE)AZEPANE-1-CARBOXYLATE
• (E)-1-Boc-4-(2-ethoxy-2-oxoethylidene)azepane

• MDL： MFCD25459271
• Inchi： 1S/C15H25NO4/c1-5-19-13(17)11-12-7-6-9-16(10-8-12)14(18)20-15(2,3)4/h11H,5-10H2,1-4H3/b12-11+
• InChI Key： JWIXIYCYGVQYQI-VAWYXSNFSA-N
• SMILES： O(C(N1CC/C(=C/C(=O)OCC)/CCC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 283.17835828g/mol
• Monoisotopic Mass: 283.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8
• XLogP3: 2.1

Experimental Properties

• Density: 1.106±0.06 g/cm3(Predicted)
• Boiling Point: 371.0±35.0 °C(Predicted)
• pka: -1.50±0.20(Predicted)

tert-Butyl (4Z)-4-(2-ethoxy-2-oxoethylidene)azepane-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes

Additional information on tert-Butyl (4Z)-4-(2-ethoxy-2-oxoethylidene)azepane-1-carboxylate

Comprehensive Overview of tert-Butyl (4Z)-4-(2-ethoxy-2-oxoethylidene)azepane-1-carboxylate (CAS No. 473836-97-4)

The compound tert-Butyl (4Z)-4-(2-ethoxy-2-oxoethylidene)azepane-1-carboxylate (CAS No. 473836-97-4) is a specialized organic molecule with significant applications in pharmaceutical and chemical research. Its unique structure, featuring a azepane ring and ester functionalities, makes it a valuable intermediate in the synthesis of complex molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug discovery and material science.

One of the key features of tert-Butyl (4Z)-4-(2-ethoxy-2-oxoethylidene)azepane-1-carboxylate is its Z-configuration, which influences its reactivity and stereochemical properties. This aspect is particularly relevant in the context of stereoselective synthesis, a hot topic in modern organic chemistry. The compound's tert-butyl and ethoxy groups further enhance its stability and solubility, making it suitable for various experimental conditions.

In recent years, the demand for high-purity intermediates like tert-Butyl (4Z)-4-(2-ethoxy-2-oxoethylidene)azepane-1-carboxylate has surged, driven by advancements in peptide-based therapeutics and small-molecule drugs. The compound's ability to act as a building block for more complex structures aligns with the growing trend toward green chemistry and sustainable synthesis methods. Researchers are also exploring its use in catalysis and bioconjugation, areas that have gained traction in academic and industrial settings.

From a technical standpoint, the synthesis of tert-Butyl (4Z)-4-(2-ethoxy-2-oxoethylidene)azepane-1-carboxylate involves multi-step organic reactions, including protection-deprotection strategies and condensation reactions. These processes are often optimized for yield and purity, as impurities can significantly impact downstream applications. Analytical techniques such as NMR spectroscopy and HPLC are commonly employed to characterize the compound and ensure its quality.

The versatility of tert-Butyl (4Z)-4-(2-ethoxy-2-oxoethylidene)azepane-1-carboxylate extends to its role in medicinal chemistry. Its structural motifs are found in several bioactive compounds, including those targeting neurological disorders and metabolic diseases. This connection to drug development has sparked interest among researchers looking for novel pharmacophores and scaffolds.

In conclusion, tert-Butyl (4Z)-4-(2-ethoxy-2-oxoethylidene)azepane-1-carboxylate (CAS No. 473836-97-4) is a compound of growing importance in both academic and industrial research. Its unique chemical properties and broad applicability make it a subject of ongoing study, particularly in fields like drug discovery, material science, and sustainable chemistry. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in the development of innovative solutions for complex challenges.